Cas no 1805010-80-3 (2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine)

• Product Name: 2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine
• CAS No: 1805010-80-3
• MF: C₇H₅F₂I₂NO
• MW: 410.926453351974
• CID: 4811374
• Update Time: 2025-08-04

2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine

• Inchi： 1S/C7H5F2I2NO/c1-13-4-2-3(10)5(11)6(12-4)7(8)9/h2,7H,1H3
• InChI Key： IDHOHIALSKWJSZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(N=C1C(F)F)OC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine

Research Brief on 2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine (CAS: 1805010-80-3)

The compound 2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine (CAS: 1805010-80-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated pyridine derivatives, which are increasingly important in the development of pharmaceuticals and agrochemicals. The presence of both difluoromethyl and diiodo substituents on the pyridine ring offers unique reactivity patterns, enabling selective functionalization for targeted applications. Researchers have successfully employed this compound in cross-coupling reactions, leveraging the iodine atoms for palladium-catalyzed transformations.

In the context of medicinal chemistry, preliminary investigations suggest that 2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine may exhibit promising biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a scaffold for developing kinase inhibitors, with particular relevance to oncology targets. The compound's ability to modulate protein-protein interactions through halogen bonding has been a subject of particular interest.

The synthesis of this compound has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement comes from a 2024 Nature Protocols publication detailing a scalable, one-pot synthesis method that reduces the need for intermediate purification steps. This development is particularly significant for potential industrial applications.

From a safety and toxicological perspective, recent in vitro studies indicate that the compound shows moderate cytotoxicity at higher concentrations, suggesting the need for careful dose optimization in potential therapeutic applications. However, its metabolic stability appears favorable, with in vitro microsomal stability studies showing promising half-life characteristics.

Looking forward, researchers are exploring the compound's potential in radiopharmaceutical applications, taking advantage of the iodine atoms for potential radiolabeling. Early-stage research presented at the 2024 American Chemical Society meeting demonstrated promising results in this direction, though further validation is required.

In conclusion, 2-(Difluoromethyl)-3,4-diiodo-6-methoxypyridine represents an exciting area of research with multiple potential applications in drug discovery and development. Its unique chemical properties and recent synthetic advancements position it as a valuable building block in medicinal chemistry. Future research directions likely include further exploration of its biological activities, optimization of its physicochemical properties, and investigation of its potential in targeted therapies.